2-Chloro-4-(5-chloro-4-hydroxymethyl-pyridin-3-yl)-benzonitrile

• Molecular Formula: C13H8Cl2N2O
• Molecular Weight: 279.12 g/mol
• IUPAC Name: 2-chloro-4-[5-chloro-4-(hydroxymethyl)pyridin-3-yl]benzonitrile
• InChI: InChI=1S/C13H8Cl2N2O/c14-12-3-8(1-2-9(12)4-16)10-5-17-6-13(15)11(10)7-18/h1-3,5-6,18H,7H2
• InChI Key: CNKQKUXPJLWAPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CN=CC(=C2CO)Cl)Cl)C#N

Description

2-Chloro-4-(5-chloro-4-hydroxymethyl-pyridin-3-yl)-benzonitrile is a useful research compound. Its molecular formula is C13H8Cl2N2O and its molecular weight is 279.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of 2-Chloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile (320 mg, 1.21 mmol), (3-Bromo-5-chloro-pyridin-4-yl)-methanol (220 mg, 1.21 mmol) and PdCl2(dppf). CH2Cl2 adduct (79 mg, 0.09 mmol) in DMF (4 mL) was added 2M Na2CO3 solution (1.82 ml, 3.64 mmol) under Nitrogen atmosphere. The mixture was stirred and heated at 100° C. for 4 hrs. After letting cool to room temperature, solvent was removed in vacuo. The resulting residue was dissolved in DCM and saturated NH4Cl solution. After extraction with DCM and separation, the combined extracts were concentrated and purified by ISCO 12 g (0-30% EtOAc/Hep) to give 2-Chloro-4-(5-chloro-4-hydroxymethyl-pyridin-3-yl)-benzonitrile (142 mg, 52%) as colorless solid; ESI-MS m/z; 279 [M+1]+, Retention time 1.41 min. 1H-NMR (CDCl3, 400 MHz) δ 4.66 (s, 2H), 7.53 (d, J==8.0 Hz, 1H), 7.69 (s, 1H), 7.81 (d, J=8.0 Hz, 1H), 8.47 (s, 1H), 8.72 (s, 1H).